Cas no 854697-78-2 (1-(OXAN-4-YL)ETHAN-1-AMINE)

• Product Name: 1-(OXAN-4-YL)ETHAN-1-AMINE
• CAS No: 854697-78-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD17015953
• CID: 1065631
• PubChem ID: 21054631
• Update Time: 2025-07-21

1-(OXAN-4-YL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(OXAN-4-YL)ETHAN-1-AMINE
• 1-(OXAN-4-YL)ETHAN-1-AMINE
• 1-tetrahydropyran-4-ylethanamine
• 1-(tetrahydro-2H-pyran-4-yl)ethanamine
• EN300-108855
• 854697-78-2
• WMPAKQDIADKRAQ-UHFFFAOYSA-N
• BCP31005
• SB45037
• 1-(tetrahydropyran-4-yl)-ethylamine
• 1-(OXAN-4-YL)ETHANAMINE
• CS-W004280
• SCHEMBL57028
• SB45035
• BS-13145
• (1S)-1-(Oxan-4-yl)ethan-1-amine
• 1-(tetrahydro-pyran-4-yl)-ethylamine
• AKOS013249921
• MFCD17015953
• D77651
• Z1178490395
• Pyran-4-methylamine, tetrahydro-α-methyl- (4CI)
• Tetrahydro-α-methyl-2H-pyran-4-methanamine (ACI)
• 1-(Tetrahydropyran-4-yl)ethylamine
• DB-089182
• SY140634
• SY258168
• MFCD20921647
• SY269716
• 1-(4-Oxanyl)ethanamine
• (s)-1-(tetrahydro-1H-pyran-4-yl)ethanamine
• MFCD20921646

• MDL： MFCD17015953
• Inchi： 1S/C7H15NO/c1-6(8)7-2-4-9-5-3-7/h6-7H,2-5,8H2,1H3
• InChI Key： WMPAKQDIADKRAQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)N)CC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 192.6±13.0 °C at 760 mmHg
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

1-(OXAN-4-YL)ETHAN-1-AMINE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(OXAN-4-YL)ETHAN-1-AMINE

Professional Introduction to Compound with CAS No. 854697-78-2 and Product Name: 1-(OXAN-4-YL)ETHAN-1-AMINE

The compound identified by the CAS number 854697-78-2 and the product name 1-(OXAN-4-YL)ETHAN-1-AMINE represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 1-(OXAN-4-YL)ETHAN-1-AMINE incorporates an oxane ring, a cyclic ether moiety known for its stability and biological relevance, linked to an ethylamine group. This configuration suggests a versatile chemical entity capable of interacting with biological targets in diverse ways.

In recent years, the exploration of oxygen-containing heterocycles has been a cornerstone in drug discovery, particularly for their role in modulating enzyme activity and receptor binding. The oxane ring in 1-(OXAN-4-YL)ETHAN-1-AMINE is no exception, offering a scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. Current research indicates that derivatives of this class have shown promise in preclinical studies as inhibitors of various kinases and metabolic enzymes implicated in diseases like cancer and inflammation.

The pharmacological relevance of 1-(OXAN-4-YL)ETHAN-1-AMINE is further underscored by its potential to serve as a key intermediate in synthesizing more complex molecules. The amine functional group provides a site for further derivatization, allowing chemists to explore a wide range of modifications that could fine-tune the compound's activity profile. For instance, introducing additional heterocyclic rings or aromatic substituents could enhance binding affinity to specific biological targets, while modifications to the alkyl chain might improve pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(OXAN-4-YL)ETHAN-1-AMINE, facilitating the identification of lead structures with high potential for further development. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction pathways, making it a candidate for therapeutic intervention in conditions characterized by aberrant signaling. Moreover, the oxane ring's stability under physiological conditions makes it an attractive feature for drug candidates that require prolonged circulation or exposure to metabolic enzymes.

The synthesis of 1-(OXAN-4-YL)ETHAN-1-AMINE presents an interesting challenge due to the need for precise functionalization of the oxane core while maintaining overall structural integrity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have provided robust tools for constructing complex molecules like this one. These techniques allow for the introduction of specific substituents at desired positions, enabling chemists to tailor the compound's properties for targeted applications.

In conclusion, 1-(OXAN-4-YL)ETHAN-1-AMINE, with its CAS number 854697-78-2, represents a promising entity in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation medicines.